Cas no 2408962-25-2 (N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride)

• Product Name: N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride
• CAS No: 2408962-25-2
• MF: C₁₃H₂₂ClN₃
• MW: 255.786881923676
• CID: 5829979
• PubChem ID: 165673432
• Update Time: 2025-05-28

N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2408962-25-2
• EN300-7493907
• N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride

• Inchi： 1S/C13H21N3.ClH/c1-4-10-5-7-11(8-6-10)13(2,3)9-16-12(14)15;/h5-8H,4,9H2,1-3H3,(H4,14,15,16);1H
• InChI Key： XYKYBUPGAHGUMC-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N)\N)/CC(C)(C)C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 255.1502254g/mol
• Monoisotopic Mass: 255.1502254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride

Comprehensive Overview of N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride (CAS No. 2408962-25-2)

N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride (CAS No. 2408962-25-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This guanidine derivative is characterized by its unique molecular structure, which includes a 4-ethylphenyl group and a 2-methylpropyl chain, contributing to its distinct chemical properties. The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development.

In recent years, the demand for novel guanidine-based compounds has surged due to their potential therapeutic applications. Researchers are particularly interested in N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride for its role in modulating biological pathways. Its structural features suggest potential interactions with enzymes and receptors, which could be leveraged in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. The compound's CAS No. 2408962-25-2 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride involves multi-step organic reactions, including alkylation and guanidinylation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure its purity and structural integrity. These methods are critical for meeting the stringent quality standards required in pharmaceutical applications. The compound's hydrochloride salt form further simplifies its handling and storage, making it a practical choice for laboratory use.

One of the most discussed topics in the context of guanidine derivatives is their potential as enzyme inhibitors. N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride has shown promise in preliminary studies for inhibiting specific enzymes involved in disease progression. This has led to increased interest from biotech companies and academic institutions exploring its mechanism of action. The compound's CAS No. 2408962-25-2 is often cited in patents and research papers, highlighting its commercial and scientific value.

From an SEO perspective, keywords such as "guanidine hydrochloride synthesis," "4-ethylphenyl derivatives," and "CAS 2408962-25-2 applications" are frequently queried by researchers and industry professionals. These search trends underscore the need for detailed, accessible information about this compound. Additionally, the rise of AI-driven drug discovery has further amplified interest in N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride, as computational models predict its interactions with biological targets.

In conclusion, N-[2-(4-ethylphenyl)-2-methylpropyl]guanidine hydrochloride (CAS No. 2408962-25-2) represents a compelling area of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, positions it as a valuable candidate for further research. As scientific advancements continue, this compound is likely to play a pivotal role in the development of next-generation therapeutics.